Cas no 2310099-27-3 (N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline)

• Product Name: N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline
• CAS No: 2310099-27-3
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5338474
• Update Time: 2025-07-15

N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline Chemical and Physical Properties

Names and Identifiers

• (3-(dimethylamino)phenyl)(4-(tetrahydrofuran-3-yl)-1,4-diazepan-1-yl)methanone
• [3-(dimethylamino)phenyl]-[4-(oxolan-3-yl)-1,4-diazepan-1-yl]methanone
• N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline

• Inchi： 1S/C18H27N3O2/c1-19(2)16-6-3-5-15(13-16)18(22)21-9-4-8-20(10-11-21)17-7-12-23-14-17/h3,5-6,13,17H,4,7-12,14H2,1-2H3
• InChI Key： LCEIJXHYLMTOLK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1CCN(C(C2C=CC=C(C=2)N(C)C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline

N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline: A Comprehensive Overview

N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline (CAS No. 2310099-27-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline is characterized by a central diazepane ring substituted with an oxolan group and a carbonyl-aniline moiety. The presence of the oxolan group, which is a six-membered cyclic ether, imparts unique stereochemical properties to the molecule. The diazepane ring, on the other hand, provides a flexible backbone that can adopt various conformations, making it an attractive scaffold for drug design.

The synthesis of N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline has been reported in several studies. One common approach involves the condensation of 3-(oxolan-3-yl)-1,4-diazepane with N,N-dimethylcarbamoyl chloride followed by the introduction of the aniline moiety. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have also explored the use of green chemistry principles to minimize environmental impact and improve sustainability.

In terms of biological activities, N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline has shown promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to reduce inflammation in animal models of arthritis and other inflammatory diseases.

Beyond its anti-inflammatory properties, N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline has also been investigated for its analgesic effects. Preclinical studies have indicated that it can significantly reduce pain responses in animal models of neuropathic pain and inflammatory pain. The mechanism underlying these effects is thought to involve modulation of nociceptive pathways in the central nervous system.

Another area of interest is the neuroprotective potential of N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline. Research has shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N,N-dimethyl-3-4-(oxolan-3-yl)-1,4-diazepane-1-carbonylaniline have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for once or twice daily dosing regimens. However, further studies are needed to optimize its pharmacokinetic profile and evaluate its safety in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of N,N-dimethyl-3-4-(oxolan-3-y l)-1,4-diazepane - 1 - carbonylaniline strong > in various therapeutic indications . Early results from phase I trials have shown that it is well tolerated by patients , with no serious adverse events reported . Phase II trials are expected to provide more detailed information on its therapeutic potential . p > < p >In conclusion ,< strong >N , N - dimethyl - 3 - 4 - ( oxolan - 3 - yl ) - 1 , 4 - diazepane - 1 - carbonylaniline strong > ( CAS No . 2310099 - 27 - 3 ) represents a promising compound with diverse biological activities . Its unique chemical structure , combined with its favorable pharmacokinetic properties , makes it an attractive candidate for further development in the pharmaceutical industry . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential . p > article > response >